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Compound of Interest

Compound Name: NCB-0846

Cat. No.: B15608171

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides essential information and procedural guidance for the safe disposal of

NCB-0846, a potent and selective small-molecule inhibitor of TRAF2- and NCK-interacting

kinase (TNIK).

NCB-0846 is an orally available compound that has demonstrated significant anti-Wnt activity

and the ability to abrogate colorectal cancer stemness, making it a valuable tool in cancer

research.[1][2] Due to its biological activity and chemical nature, it is imperative that NCB-0846
and any associated waste be managed in accordance with established safety protocols and

regulatory standards for chemical waste.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to adhere to standard laboratory safety

practices. This includes wearing appropriate Personal Protective Equipment (PPE), such as

safety goggles, a lab coat, and chemical-resistant gloves. All handling of NCB-0846, especially

in its powdered form, should be conducted in a certified chemical fume hood to prevent

inhalation of dust particles.
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NCB-0846: Key Chemical and Safety Data
A comprehensive understanding of the properties of NCB-0846 is fundamental to its safe

handling and disposal.

Property Value Reference

Chemical Name

cis-4-[[2-(1H-benzimidazol-6-

ylamino)-8-quinazolinyl]oxy]-

cyclohexanol

[3]

CAS Number 1792999-26-8 [3][4][5]

Molecular Formula C₂₁H₂₁N₅O₂ [3][4]

Molecular Weight 375.4 g/mol [3]

Solubility
DMSO: 5 mg/mL, DMF: 1

mg/mL
[3]

Storage

Store powder at -20°C for up

to 6 months or at -80°C for up

to 1 year.

[6]

Step-by-Step Disposal Procedure for NCB-0846
The following procedure outlines the recommended steps for the proper disposal of NCB-0846
and contaminated materials. This process is designed to comply with general laboratory

chemical waste guidelines.

1. Waste Segregation and Collection:

Solid Waste: Collect un-used or expired NCB-0846 powder, as well as any materials

contaminated with the solid compound (e.g., weighing paper, contaminated gloves, bench

paper), in a dedicated and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing NCB-0846 (e.g., dissolved in DMSO) should be collected

in a separate, compatible, and clearly labeled hazardous liquid waste container. Do not mix
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with other solvent waste streams unless permitted by your institution's hazardous waste

management plan.

Sharps Waste: Any sharps, such as needles or pipette tips, contaminated with NCB-0846
should be disposed of in a designated sharps container that is also labeled as containing

chemical waste.

2. Container Labeling:

All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste"

The full chemical name: "NCB-0846"

The CAS Number: "1792999-26-8"

The primary hazard(s) associated with the compound (e.g., "Toxic," "Biologically Active").

Consult the Safety Data Sheet (SDS) for specific hazard information.

The accumulation start date.

3. Storage of Waste:

Store hazardous waste containers in a designated and secure satellite accumulation area

within the laboratory.

Ensure that the storage area is well-ventilated and that incompatible waste types are

segregated to prevent accidental reactions.

Keep waste containers securely closed except when adding waste.

4. Scheduling Waste Pickup:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.
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Do not attempt to dispose of NCB-0846 down the drain or in the regular trash, as this is

strictly prohibited for chemical waste.[6][7]

Experimental Protocols Involving NCB-0846
The biological activity of NCB-0846 as a TNIK inhibitor is central to its use in research.

Understanding its mechanism of action is crucial for interpreting experimental results and for

appreciating the need for cautious handling and disposal.

Inhibition of TNIK and Wnt Signaling: NCB-0846 functions as a potent inhibitor of TNIK with an

IC₅₀ of 21 nM.[4][6][7][8] It has been shown to block Wnt signaling, which is a critical pathway

in both normal development and carcinogenesis.[6][7] Experiments have demonstrated that

NCB-0846 can suppress the growth of colorectal cancer cells and reduce Wnt-driven intestinal

tumorigenesis in mouse models.[1][2]

The diagram below illustrates the general workflow for the proper disposal of NCB-0846.
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NCB-0846 Disposal Workflow

Step 1: Identify NCB-0846 Waste
(Solid, Liquid, Sharps)

Step 2: Segregate Waste Types

Step 3: Use Designated, Labeled
Hazardous Waste Containers

Step 4: Store Waste Securely
in Satellite Accumulation Area

Step 5: Contact EHS for
Waste Pickup and Disposal

Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of NCB-0846.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of NCB-0846, thereby protecting themselves, their colleagues, and the environment.

Always consult your institution's specific chemical hygiene and hazardous waste management

plans for any additional requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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